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Compound of Interest

Compound Name: Methcillin

Cat. No.: B12296098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of methicillin stock solutions for various laboratory applications, including microbiology

susceptibility testing and in vitro assays. Adherence to these protocols is crucial for ensuring

the accuracy and reproducibility of experimental results.

Quantitative Data Summary
Methicillin is supplied as a sodium salt, a white to off-white crystalline powder.[1] Proper

handling and storage are essential to maintain its potency.
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Parameter Value
Solvents &
Remarks

Source(s)

Molecular Formula C₁₇H₁₉N₂NaO₆S - [2]

Molecular Weight 402.4 g/mol - [2]

Purity ≥90% Varies by supplier. [3]

Solubility

~10 mg/mL PBS (pH 7.2) [3]

≥ 100 mg/mL DMSO [2]

~2 mg/mL Ethanol [3]

~20 mg/mL
Dimethylformamide

(DMF)
[3]

Freely Soluble Methanol, Pyridine [1]

Slightly Soluble Water [4]

Storage (Solid) -20°C
Protect from light.

Stable for ≥ 4 years.
[3][5]

Storage (Stock

Solution)

-20°C or -80°C

Aliquot into single-use

vials to avoid freeze-

thaw cycles. Stable for

up to 3 months at

-25°C.

[5]

Aqueous solutions

Not recommended for

storage for more than

one day.

[3][5]

Working

Concentration

Varies by application For S. aureus, a MIC

value of 2.1 µg/mL

has been reported.

For MRSA screening,

[2][6]
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oxacillin at 2 and 4

µg/ml is used.

Experimental Protocols
Safety Precautions
Methicillin sodium salt is a hazardous substance and should be handled with care.[3][7]

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.[8]

Handling: Avoid inhalation of dust and contact with skin and eyes.[8][9] Handle in a well-

ventilated area or a chemical fume hood.[10]

Disposal: Dispose of waste according to institutional guidelines for chemical waste.[10]

Preparation of a 10 mg/mL Methicillin Stock Solution in
PBS
This protocol is suitable for preparing a stock solution for many microbiology applications.

Materials:

Methicillin sodium salt powder

Phosphate-buffered saline (PBS), pH 7.2, sterile

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

0.22 µm sterile syringe filter

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment (e.g., a biological safety

cabinet) to prevent contamination.

Weighing: Accurately weigh the desired amount of methicillin sodium salt powder. For

example, to prepare 10 mL of a 10 mg/mL stock solution, weigh 100 mg of the powder.

Dissolving: Transfer the powder to a sterile conical tube. Add the desired volume of sterile

PBS (pH 7.2). For the example above, add 10 mL of PBS.

Mixing: Vortex the tube until the powder is completely dissolved.

Sterilization: Sterilize the solution by passing it through a 0.22 µm sterile syringe filter into a

new sterile conical tube. This step is critical for preventing bacterial contamination of the

stock solution.

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the risk of contamination and degradation from

repeated freeze-thaw cycles.[5]

Labeling and Storage: Clearly label each aliquot with the name of the compound,

concentration, date of preparation, and your initials. Store the aliquots at -20°C or -80°C.[5]

Preparation of a High-Concentration Stock Solution in
DMSO
For applications requiring a higher concentration, DMSO can be used as a solvent.

Materials:

Methicillin sodium salt powder

Dimethyl sulfoxide (DMSO), sterile

Sterile conical tubes

Sterile microcentrifuge tubes

Vortex mixer
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Procedure:

Aseptic Technique: Work in a sterile environment.

Weighing: Weigh the desired amount of methicillin sodium salt powder.

Dissolving: Add the appropriate volume of sterile DMSO to the powder in a sterile conical

tube.

Mixing: Vortex thoroughly until the powder is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use microcentrifuge

tubes. Label them appropriately and store at -20°C or -80°C.

Note: When using a DMSO stock solution for aqueous-based assays, ensure the final

concentration of DMSO in the working solution is low (typically <0.5%) to avoid solvent-induced

cellular toxicity.[3]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for preparing a sterile methicillin stock

solution.
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Workflow for Methicillin Stock Solution Preparation

Start

Weigh Methicillin Sodium Salt

Dissolve in Sterile Solvent
(e.g., PBS or DMSO)

Vortex to Mix Thoroughly

Filter Sterilize (0.22 µm filter)
(for aqueous solutions)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End

Click to download full resolution via product page

Caption: A flowchart of the methicillin stock solution preparation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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